Cas no 5265-50-9 (1,3-Diazetidin-2-one)

• Product Name: 1,3-Diazetidin-2-one
• CAS No: 5265-50-9
• MF: C₂H₄N₂O
• MW: 72.0659599304199
• CID: 359158
• PubChem ID: 12101906
• Update Time: 2025-04-19

1,3-Diazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazetidin-2-one
• 5265-50-9
• DTXSID80477599
• Methylenharnstoff

• Inchi： 1S/C2H4N2O/c5-2-3-1-4-2/h1H2,(H2,3,4,5)
• InChI Key： XXNMTDJPGAIKPD-UHFFFAOYSA-N
• SMILES： O=C1NCN1

Computed Properties

• Exact Mass: 72.03242
• Monoisotopic Mass: 72.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 54.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13